Cas no 151276-13-0 (3-Chloro-5-(trifluoromethoxy)aniline)

3-Chloro-5-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring both chloro and trifluoromethoxy substituents on the aromatic ring. This compound is valued in organic synthesis and pharmaceutical research due to its electron-withdrawing groups, which enhance reactivity in electrophilic substitution and coupling reactions. The trifluoromethoxy group imparts increased lipophilicity and metabolic stability, making it useful in the development of agrochemicals and bioactive molecules. Its well-defined structure and high purity ensure consistent performance in fine chemical applications. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture. Suitable for use as an intermediate in specialized synthetic pathways.
3-Chloro-5-(trifluoromethoxy)aniline structure
151276-13-0 structure
Product name:3-Chloro-5-(trifluoromethoxy)aniline
CAS No:151276-13-0
MF:C7H5ClF3NO
MW:211.568911314011
MDL:MFCD09832245
CID:830643
PubChem ID:23444988

3-Chloro-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-(trifluoromethoxy)aniline
    • 3-Chloro-5-(trifluoromethoxy)a
    • 3-CHLORO-5-TRIFLUOROMETHOXYANILINE
    • Benzenamine, 3-chloro-5-(trifluoromethoxy)-
    • SBB094531
    • CL8425
    • 7588AA
    • AM83069
    • FCH1325592
    • 5-chloro-3-(trifluoromethoxy)phenylamine
    • PC302289
    • AX8164368
    • AB0087431
    • 3-Chloro-5-(trifluoromethoxy)aniline, JRD
    • ST24028482
    • SY228085
    • SCHEMBL4427069
    • SB79196
    • DTXSID70634210
    • DB-063894
    • MFCD09832245
    • 151276-13-0
    • CS-W015036
    • AKOS015957039
    • AS-46029
    • LGCOAKFQLUXQAB-UHFFFAOYSA-N
    • 3-Chloro-5-(trifluoroMethoxy)aniline, JRD, 97%
    • 3-Chloro-5-(trifluoromethoxy)aniline, 97%, product of JRD Fluorochemicals
    • MDL: MFCD09832245
    • Inchi: 1S/C7H5ClF3NO/c8-4-1-5(12)3-6(2-4)13-7(9,10)11/h1-3H,12H2
    • InChI Key: LGCOAKFQLUXQAB-UHFFFAOYSA-N
    • SMILES: ClC1=C([H])C(=C([H])C(=C1[H])OC(F)(F)F)N([H])[H]

Computed Properties

  • Exact Mass: 211.00100
  • Monoisotopic Mass: 211.0011760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 3.1

Experimental Properties

  • Refractive Index: 1.4890
  • PSA: 35.25000
  • LogP: 3.40200

3-Chloro-5-(trifluoromethoxy)aniline Security Information

  • HazardClass:6.1

3-Chloro-5-(trifluoromethoxy)aniline Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Chloro-5-(trifluoromethoxy)aniline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B419635-50mg
3-Chloro-5-(trifluoromethoxy)aniline
151276-13-0
50mg
$ 65.00 2022-06-01
Apollo Scientific
PC302289-250mg
3-Chloro-5-(trifluoromethoxy)aniline
151276-13-0 98%
250mg
£37.00 2025-02-21
Alichem
A013027592-1g
3-Chloro-5-(trifluoromethoxy)aniline
151276-13-0 97%
1g
1,475.10 USD 2021-06-22
abcr
AB255788-250 mg
3-Chloro-5-(trifluoromethoxy)aniline, 97%; .
151276-13-0 97%
250mg
€35.40 2023-04-27
Fluorochem
216621-1g
3-Chloro-5-(trifluoromethoxy)aniline
151276-13-0 95%
1g
£63.00 2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C896597-5g
3-Chloro-5-(trifluoromethoxy)aniline
151276-13-0 95%
5g
¥2,320.20 2022-09-02
abcr
AB255788-250mg
3-Chloro-5-(trifluoromethoxy)aniline, 97%; .
151276-13-0 97%
250mg
€105.90 2024-06-09
abcr
AB255788-1g
3-Chloro-5-(trifluoromethoxy)aniline, 97%; .
151276-13-0 97%
1g
€155.70 2024-06-09
1PlusChem
1P001NOJ-5g
Benzenamine, 3-chloro-5-(trifluoromethoxy)-
151276-13-0 95%
5g
$109.00 2025-02-19
A2B Chem LLC
AA76547-5g
3-Chloro-5-(trifluoromethoxy)aniline
151276-13-0 95%
5g
$106.00 2024-04-20

Additional information on 3-Chloro-5-(trifluoromethoxy)aniline

Comprehensive Overview of 3-Chloro-5-(trifluoromethoxy)aniline (CAS No. 151276-13-0): Properties, Applications, and Industry Insights

3-Chloro-5-(trifluoromethoxy)aniline (CAS No. 151276-13-0) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This aromatic amine, characterized by the presence of chloro and trifluoromethoxy substituents, has garnered significant attention due to its role as a key intermediate in synthesizing bioactive molecules. Its molecular formula, C7H5ClF3NO, reflects a balance of reactivity and stability, making it valuable for modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-Chloro-5-(trifluoromethoxy)aniline has surged, driven by trends in drug discovery and crop protection. Researchers frequently search for "fluorinated aniline derivatives" or "CAS 151276-13-0 solubility," highlighting its relevance in optimizing pharmacokinetic properties. The compound’s lipophilicity and electron-withdrawing effects contribute to enhanced membrane permeability, a critical factor in designing central nervous system (CNS) drugs.

From a synthetic perspective, 3-Chloro-5-(trifluoromethoxy)aniline serves as a precursor for heterocyclic scaffolds, such as benzimidazoles and quinazolines, which are pivotal in developing kinase inhibitors and antimicrobial agents. Industry professionals often inquire about "scalable synthesis of 151276-13-0" or "alternative routes for trifluoromethoxy anilines," underscoring the need for cost-effective production methods. Recent advancements in catalytic fluorination have further streamlined its manufacturing, reducing reliance on hazardous reagents.

Environmental and regulatory considerations also shape the discourse around CAS 151276-13-0. With growing emphasis on green chemistry, researchers explore "biodegradable alternatives to halogenated anilines" or "eco-friendly purification techniques." The compound’s persistence in soil and aquatic systems necessitates rigorous lifecycle assessments, aligning with global initiatives like the UN Sustainable Development Goals (SDGs).

In the agrochemical sector, 3-Chloro-5-(trifluoromethoxy)aniline derivatives are investigated for their herbicidal and fungicidal activities. Searches for "mode of action of trifluoromethoxy pesticides" or "structure-activity relationships (SAR)" reflect the compound’s potential in addressing resistance management challenges. Its meta-substitution pattern offers steric advantages, enabling selective targeting of enzymes in pests.

Analytical characterization of 151276-13-0 typically involves HPLC, GC-MS, and NMR spectroscopy, with users frequently seeking "reference spectra for 3-Chloro-5-(trifluoromethoxy)aniline." The compound’s melting point (reported ~45–50°C) and logP value (~2.8) are critical for formulation studies. Collaborative databases like PubChem and Reaxys provide accessible data, fostering interdisciplinary research.

Future prospects for 3-Chloro-5-(trifluoromethoxy)aniline hinge on innovations in catalysis and process intensification. Emerging topics such as "continuous flow synthesis of anilines" and "AI-driven retrosynthesis" promise to revolutionize its industrial applications. As sustainability becomes a priority, the compound’s role in circular economy models—such as recycling halogen waste—will likely gain traction.

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(CAS:151276-13-0)3-Chloro-5-(trifluoromethoxy)aniline
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Purity:99%
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